10.1039/C7NJ03579A | Study of the interactions of influencing parameters on electrocatalytic determination of dopamine by a carbon paste electrode based on Fe(ii)–clinoptilolite nanoparticles†

Study of the interactions of influencing parameters on electrocatalytic determination of dopamine by a carbon paste electrode based on Fe(ii)–clinoptilolite nanoparticles†

New Journal of Chemistry Pub Date: 2017-11-23 DOI: 10.1039/C7NJ03579A

Abstract

In this study, after ion exchange of clinoptilolite nanoparticles (CLN) in Fe(II) solution, the prepared Fe(II)–CLN was used for the modification of a carbon paste electrode (CPE). The resultant Fe(II)–CLN–CPE showed an electrocatalytic effect on dopamine (DA) in the voltammetric analysis. Despite of the common studies, the focus of this work is to study of the interaction effects of influencing variables on the electrode response in DA determination. Hence, an experimental design was subjected to this study using response surface methodology (RSM). Under the optimal conditions, a linear response in the range from 0.1 to 47 μmol L⁻¹ DA with a detection limit of 0.01 μmol L⁻¹ DA was obtained in the square wave voltammetric analysis.

Share View Original Text

Recommended Literature

[1] Tailoring the preferable orientation relationship and shape of α-FeSi2 nanocrystals on Si(001): the impact of gold and the Si/Fe flux ratio, and the origin of α/Si boundaries† Ivan A. Tarasov,Ivan A. Yakovlev,Leonid A. Solovyov,Sergey N. VarnakovCrystEngComm, 2020,22, 3943-3955 10.1039/D0CE00399A
[2] Accurate and rapid microfluidic ELISA to monitor Infliximab titers in patients with inflammatory bowel diseases Virginia Chu,João GonçalvesAnalyst, 2022,147, 480-488 10.1039/D1AN01810H
[3] Publications received Proc. Soc. Anal. Chem., 1967,4, 106-107 10.1039/SA9670400106
[4] The potential application of chlorin e6–polyvinylpyrrolidone formulation in photodynamic therapy William Wei Lim Chin,Paul Wan Sia Heng,Ramaswamy Bhuvaneswari,Weber Kam On Lau,Malini OlivoPhotochem. Photobiol. Sci., 2006,5, 1031-1037 10.1039/B605772A
[5] Sonication-induced self-assembly of flexible tris(ureidobenzyl)amine: from dimeric aggregates to supramolecular gels† Chao Deng,Ru Fang,Yangfan Guan,Juli Jiang,Chen Lin,Leyong WangChem. Commun., 2012,48, 7973-7975 10.1039/C2CC33408A
[6] The SmartBioPhone™, a point of care vision under development through two European projects: OPTOLABCARD and LABONFOIL Jesus M. Ruano-López,Maria Agirregabiria,Garbiñe Olabarria,Dolores Verdoy,Dang D. Bang,Minqiang Bu,Anders Wolff,Anja Voigt,Jan A. Dziuban,Rafał Walczak,Javier BerganzoLab Chip, 2009,9, 1495-1499 10.1039/B902354M
[7] Photolytic preparation of tellurium nanorods† David H. Webber,Richard L. BrutcheyChem. Commun., 2009, 5701-5703 10.1039/B912434A
[8] Biological conversion of carbon dioxide to photosynthetic fuels and electrofuels Energy Environ. Sci., 2013,6, 2892-2899 10.1039/C3EE41847B
[9] Recent advances of graphene–biomacromolecule nanocomposites in medical applications Yiting Wang,Shuhan Di,Jinhui Yu,Li Wang,Zhuang LiJ. Mater. Chem. B, 2023,11, 500-518 10.1039/D2TB01962K
[10] Amplification-free SERS analysis of DNA mutation in cancer cells with single-base sensitivity† Lei Wu,Alejandro Garrido-Maestu,Joana R. L. Guerreiro,Sandra Carvalho,Sara Abalde-Cela,Marta Prado,Lorena DiéguezNanoscale, 2019,11, 7781-7789 10.1039/C9NR00501C

Journal Name：New Journal of Chemistry

Research Products

Ytterbium(III) chloride hexahydrate

CAS no.: 10035-01-5
5-(1-Propynyl)-2’-O-methyluridine

CAS no.: 179817-95-9
6-Methyl-1H-pyrrolo[3,2-c]pyridine

CAS no.: 183586-34-7
butyl pyrrolidine-3-carboxylate

CAS no.: 122079-54-3
Dimanganese(2+) diphosphate

CAS no.: 13446-44-1
9-Octadecenoic acid,12-hydroxy-, lithium salt (1:1), (9Z,12R)-

CAS no.: 15467-06-8
Ethyl 5-(3-(dimethylamino)prop-1-yn-1-yl)nicotinate

CAS no.: 175203-71-1
Potassium 4-methylbenzoate

CAS no.: 16518-25-5
1-Phenyl-1H-indole

CAS no.: 16096-33-6
Carbonimidodithioicacid, cyano-, 3-fluorophenyl methyl ester (9CI)

CAS no.: 152382-01-9